1-methyl-3-nitro-1H-pyrazole-4-sulfonamide
Overview
Description
1-methyl-3-nitro-1H-pyrazole-4-sulfonamide is a chemical compound with the CAS Number: 1181457-77-1 . It has a molecular weight of 206.18 .
Molecular Structure Analysis
The InChI code for 1-methyl-3-nitro-1H-pyrazole-4-sulfonamide is 1S/C4H6N4O4S/c1-7-2-3(8(9)10)4(6-7)13(5,11)12/h2H,1H3,(H2,5,11,12) .Chemical Reactions Analysis
While specific chemical reactions involving 1-methyl-3-nitro-1H-pyrazole-4-sulfonamide are not available, it’s worth noting that pyrazole compounds are known to be involved in various chemical reactions .Scientific Research Applications
Crystallography and Structural Analysis
“1-methyl-3-nitro-1H-pyrazole-4-sulfonamide” has been utilized in crystallography to determine the crystal structure of related compounds. For instance, its analogs have been crystallized to study their molecular and atomic coordinates, which are crucial for understanding the interaction of these molecules with biological targets .
Pharmaceutical Synthesis
This compound serves as a building block in the synthesis of various pharmaceuticals. Its sulfonamide group is particularly significant in medicinal chemistry, as it is a part of many therapeutic agents, especially diuretics and antihypertensive drugs .
Organic Synthesis
In organic chemistry, “1-methyl-3-nitro-1H-pyrazole-4-sulfonamide” is used as a precursor for synthesizing more complex organic compounds. Its reactive sites allow for various chemical transformations, making it a versatile reagent in synthetic routes .
Suzuki-Miyaura Cross-Coupling Reactions
The compound’s boronic acid derivatives are employed in Suzuki-Miyaura cross-coupling reactions. These reactions are pivotal in creating carbon-carbon bonds, an essential step in the synthesis of many organic molecules, including polymers and pharmaceuticals .
Enzyme Inhibition Studies
Due to its structural features, “1-methyl-3-nitro-1H-pyrazole-4-sulfonamide” can act as an inhibitor for certain enzymes. Research in this area can lead to the development of new drugs that target specific enzymes related to diseases .
Neurological Research
Derivatives of “1-methyl-3-nitro-1H-pyrazole-4-sulfonamide” have been investigated for their potential as inhibitors of Leucine-rich repeat kinase 2 (LRRK2). Inhibitors of LRRK2 are of interest in the treatment of Parkinson’s disease and other neurological disorders .
Safety and Hazards
The safety information for 1-methyl-3-nitro-1H-pyrazole-4-sulfonamide includes several hazard statements: H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
Future Directions
While specific future directions for 1-methyl-3-nitro-1H-pyrazole-4-sulfonamide are not available, it’s worth noting that pyrazole derivatives are being studied for their potential pharmacological effects, including antileishmanial and antimalarial activities . This suggests that 1-methyl-3-nitro-1H-pyrazole-4-sulfonamide and similar compounds may have potential applications in the development of new drugs.
Mechanism of Action
Target of Action
Pyrazole derivatives have been extensively studied and are known to interact with various biological targets
Mode of Action
It is known that pyrazole derivatives can interact with their targets in various ways . For instance, they can bind to the active sites of enzymes, disrupting their normal function . More research is required to elucidate the specific interactions of 1-methyl-3-nitro-1H-pyrazole-4-sulfonamide with its targets.
Biochemical Pathways
Pyrazole derivatives are known to influence a variety of biochemical pathways due to their diverse biological activities
Pharmacokinetics
The compound has a molecular weight of 206.18 , which may influence its bioavailability and distribution
Result of Action
Pyrazole derivatives are known to exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects
properties
IUPAC Name |
1-methyl-3-nitropyrazole-4-sulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6N4O4S/c1-7-2-3(13(5,11)12)4(6-7)8(9)10/h2H,1H3,(H2,5,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OKQYRCQGLCTMQF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)[N+](=O)[O-])S(=O)(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6N4O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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